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Compound of Interest

Compound Name: 5-Eicosene

Cat. No.: B15831946

Get Quote

This document provides essential safety and logistical information for the proper disposal of 5-
Eicosene, a non-halogenated unsaturated hydrocarbon. The following procedures are

designed to ensure the safety of laboratory personnel and compliance with environmental

regulations.

I. Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to consult the Safety Data Sheet (SDS)

for 5-Eicosene. The following is a summary of key safety information:
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Property Value Source

Molecular Formula C₂₀H₄₀ [1]

Physical State Liquid

Flash Point > 109°C (246.2°F) [2]

Hazards
May be harmful if inhaled or

ingested.
[2]

Incompatible Materials Strong oxidizing agents.

Personal Protective Equipment

(PPE)

Chemical safety goggles,

chemically resistant gloves

(e.g., nitrile), lab coat.

II. Step-by-Step Disposal Protocol
The disposal of 5-Eicosene must adhere to the Resource Conservation and Recovery Act

(RCRA) guidelines, which regulate hazardous waste from "cradle-to-grave".[3][4]

Step 1: Waste Identification and Segregation

Classify Waste: 5-Eicosene waste is classified as a non-halogenated organic waste.

Segregate: Do not mix 5-Eicosene waste with halogenated solvents or other incompatible

waste streams.[5] Keep it separate to avoid dangerous reactions and to facilitate proper

disposal.

Step 2: Containerization

Select Appropriate Container: Use a clean, dry, and chemically compatible container. A glass

bottle with a secure screw cap is recommended. Ensure the container is not reactive with

hydrocarbons.

Labeling: Immediately label the waste container with the following information:

"HAZARDOUS WASTE"
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"5-Eicosene"

"NON-HALOGENATED ORGANIC WASTE"

"FLAMMABLE" (as a precaution, though its flash point is high)

Accumulation Start Date

Your Name, Laboratory, and Department

Step 3: Accumulation and Storage

Accumulation Area: Store the waste container in a designated satellite accumulation area

within the laboratory. This area should be under the direct control of laboratory personnel.

Secondary Containment: Place the waste container in a secondary containment bin to

prevent spills.

Keep Closed: The waste container must be kept tightly sealed at all times, except when

adding waste.

Step 4: Disposal Request and Pickup

Contact EHS: Once the container is full or you no longer need to accumulate this waste

stream, contact your institution's Environmental Health and Safety (EHS) office to arrange for

a hazardous waste pickup.

Do Not Dispose Down the Drain: Under no circumstances should 5-Eicosene or any other

hydrocarbon be poured down the sink.[6]

Documentation: Fill out any required hazardous waste disposal forms provided by your EHS

office.

III. Experimental Workflow for Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of 5-Eicosene.
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5-Eicosene Disposal Workflow

In-Lab Procedures

EHS Coordination

Final Disposal

Generate 5-Eicosene Waste

Is waste container available and properly labeled?

Obtain and label a new, compatible waste container

No

Transfer waste to container

Yes

Seal container and place in secondary containment

Store in designated satellite accumulation area

Is container full or waste stream no longer needed?

Continue accumulation

No

Complete hazardous waste disposal request form

Yes

Schedule pickup with EHS

EHS collects waste

Transport to licensed hazardous waste disposal facility

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 5-Eicosene.
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This guide is intended to provide a clear and actionable procedure for the proper disposal of 5-
Eicosene. Always prioritize safety and consult your institution's specific guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15831946/docs?utm_src=pdf-body#proper-disposal-of-5-eicosene-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b15831946/docs?utm_src=pdf-body#proper-disposal-of-5-eicosene-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b15831946?utm_src=pdf-custom-synthesis#bc-rfq
https://community.preproom.org/index.php?threads/disposing-of-small-quantities-of-hydrocarbons.14841/
https://community.preproom.org/index.php?threads/disposing-of-small-quantities-of-hydrocarbons.14841/
https://www.lion.com/lion-news/september-2018/understanding-the-rcra-exclusion-for-oil-and-gas-e-p
https://cleanmanagement.com/blog/rcra-compliant-hazardous-waste/
https://www.epa.gov/rcra/resource-conservation-and-recovery-act-rcra-overview
https://community.preproom.org/index.php?threads/disposal-of-testing-for-alkane-alkene.22238/
https://community.preproom.org/index.php?threads/disposal-of-testing-for-alkane-alkene.22238/
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.benchchem.com/product/b15831946/docs#proper-disposal-of-5-eicosene-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b15831946/docs#proper-disposal-of-5-eicosene-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b15831946/docs#proper-disposal-of-5-eicosene-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b15831946/docs#proper-disposal-of-5-eicosene-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b15831946?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15831946?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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